ethyl 2-((7-phenyl-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)propanoate

• IUPAC Name: ethyl 2-[(7-phenyl-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl)sulfanyl]propanoate
• InChI: InChI=1S/C15H18N4O2S/c1-3-21-13(20)11(2)22-15-17-16-14-18(9-10-19(14)15)12-7-5-4-6-8-12/h4-8,11H,3,9-10H2,1-2H3
• InChI Key: FVPFMCDQGXKGQF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)SC1=NN=C2N1CCN2C3=CC=CC=C3
• Molecular Formula: C15H18N4O2S
• Molecular Weight: 318.4 g/mol

Description

Ethyl 2-((7-phenyl-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)propanoate is a useful research compound. Its molecular formula is C15H18N4O2S and its molecular weight is 318.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Novel Derivative Synthesis : Synthesis of novel derivatives incorporating structures related to ethyl 2-((7-phenyl-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)propanoate, characterized by spectroscopic techniques, has been reported. These derivatives have implications in advanced chemical research (Jadhav et al., 2008).

Enzymatic Activity

• Enhancing Reactivity of Cellobiase : Some compounds structurally similar to ethyl 2-((7-phenyl-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)propanoate have demonstrated a potent effect on increasing the reactivity of cellobiase, indicating potential uses in biochemistry and enzyme research (Abd & Awas, 2008).

Antioxidant and Antimicrobial Activities

• Antioxidative Properties : Studies have identified compounds with structural similarities exhibiting excellent antioxidant activity, which is crucial in understanding oxidative stress and developing antioxidative agents (Tumosienė et al., 2014).
• Antimicrobial Potential : Synthesized derivatives have been evaluated for antimicrobial activities, suggesting their potential as antibacterial and antifungal agents in medical research (Bassyouni et al., 2012).

Structural and Physicochemical Studies

• Crystal Structure Analysis : The analysis of crystal structures of related compounds provides insight into their molecular configuration and potential applications in material science and molecular engineering (Deng et al., 2010).

Insecticidal Properties

• Insecticidal Applications : Research on derivatives shows potential insecticidal properties against certain pests, indicating possible agricultural and environmental applications (Fadda et al., 2017).

Cytotoxicity and Immunomodulation

• Cytotoxic Effects : Some derivatives have been studied for their cytotoxic effects on immunocompetent cells, providing valuable information for pharmaceutical research and cancer therapy (Mavrova et al., 2009).

Mechanism of Action

Target of Action

Imidazole-containing compounds, which this compound is a part of, are known to have a broad range of biological properties and can interact with various targets .

Mode of Action

The exact mode of action of this compound is currently unknown. Imidazole derivatives are known to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities

Biochemical Pathways

Imidazole derivatives are known to interact with a variety of biochemical pathways due to their broad range of biological activities

Pharmacokinetics

Imidazole derivatives are known to have good solubility in water and other polar solvents, which can influence their absorption and distribution

Result of Action

As mentioned earlier, imidazole derivatives are known to exhibit a wide range of biological activities . The specific effects of this compound would depend on its mode of action and the biochemical pathways it affects.